![molecular formula C15H18ClNOS B3010420 (2-chlorophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone CAS No. 1798623-42-3](/img/structure/B3010420.png)
(2-chlorophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone
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Description
(2-chlorophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone is a chemical compound that is commonly known as RTI-55. It is a potent dopamine reuptake inhibitor that is used in scientific research to study the dopamine transporter (DAT). The compound has been found to have potential therapeutic applications in the treatment of various neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).
Scientific Research Applications
Crystal Structure and Synthesis
- A related compound, (1R,2R,3R,5S)-3-(3-chlorophenyl)-1-hydroxy-2-methyl-6-phenyl-8-oxa-6-azabicyclo[3.2.1]octan-7-one, was synthesized and its structure characterized by NMR and X-ray crystallography. This provides insight into the synthesis and structural characterization of similar compounds (Wu, Guo, Zhang, & Xia, 2015).
Anticancer and Antimicrobial Properties
- In a study exploring novel biologically potent heterocyclic compounds, derivatives similar to the compound demonstrated significant anticancer and antimicrobial activities. These findings suggest potential biomedical applications for such compounds (Katariya, Vennapu, & Shah, 2021).
Chemical Reactions and Derivatives
- Research on various 2-oxyallyl cations and their reactions with derivatives, including those structurally related to the compound, revealed insights into chemical behaviors and potential applications in synthesizing new chemical entities (Meilert, Schwenter, Shatz, Dubbaka, & Vogel, 2003).
Spectroscopic Analysis
- The compound (1R,3S,4S,5S,6S,7R,8S)-8-(4-chlorophenyl)-3-hydroxy-7-methyl-6-nitro-N,5-diphenyl-2-oxabicyclo-[2.2.2]octane-1-carboxamide, which is structurally similar, was synthesized and characterized by NMR and HRMS spectroscopy. Such studies are crucial for understanding the physical and chemical properties of related compounds (Guo, Zhang, & Xia, 2015).
properties
IUPAC Name |
(2-chlorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18ClNOS/c1-19-12-8-10-6-7-11(9-12)17(10)15(18)13-4-2-3-5-14(13)16/h2-5,10-12H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYLCGYCEFUDODA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1CC2CCC(C1)N2C(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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